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Compound of Interest

Compound Name: 4'-Bromomethyl-2-cyanobiphenyl!

Cat. No.: B120350

Essential Safety and Handling Guide for 4'-
Bromomethyl-2-cyanobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4'-
Bromomethyl-2-cyanobiphenyl (CAS No. 114772-54-2). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification

4'-Bromomethyl-2-cyanobiphenyl is a chemical compound that presents several hazards. It
IS crucial to be aware of these to ensure safe handling. The primary hazards are summarized in

the table below.
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Hazard Class

GHS Hazard Statement

Skin Sensitization

H317: May cause an allergic skin reaction.[1][2]

[3]141[5]

Skin Irritation

H315: Causes skin irritation.[2][6]

Eye Irritation

H319: Causes serious eye irritation.[2][6]

Acute Toxicity (Oral)

H302: Harmful if swallowed.[2][6]

Acute Toxicity (Inhalation)

H331: Toxic if inhaled.[2]

Germ Cell Mutagenicity

H341: Suspected of causing genetic defects.[2]
[6]

Aquatic Hazard (Acute)

H400: Very toxic to aquatic life.[4][5]

Aquatic Hazard (Long-term)

H410: Very toxic to aquatic life with long lasting
effects.[1][2][3][4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4'-Bromomethyl-2-

cyanobiphenyl to minimize exposure and ensure personal safety.
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Protection Type

Recommended Equipment

Specification

Eye/Face Protection

Safety glasses with side-
shields or tightly fitting safety
goggles.[3] Face shield.[2]

Must be approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[2]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Neoprene, Nitrile rubber).[7]
Protective clothing.[1][3]

Gloves must be inspected prior
to use and disposed of
properly after.[2] Clothing

should be flame-resistant.[3]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced.[3] A
self-contained breathing
apparatus (SCBA) should be
used for firefighting.[2]

Respirators must be NIOSH-
approved.[8]

Operational Plan for Handling

A systematic approach to handling 4'-Bromomethyl-2-cyanobiphenyl is crucial. The following

workflow outlines the necessary steps from preparation to cleanup.
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Caption: Workflow for the safe handling of 4'-Bromomethyl-2-cyanobiphenyl.
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Step-by-Step Handling Protocol

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before use.[2][6]

o

Ensure a safety shower and eye wash station are readily accessible.[6]

o

Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

o

Put on all required personal protective equipment as detailed in the PPE table.[1][3]

e Handling:

[¢]

Avoid the formation of dust and aerosols.[2][5]

o

Weigh and transfer the solid material in a designated area with appropriate exhaust
ventilation.[5]

o

Avoid contact with skin, eyes, and clothing.[6]

o

Do not eat, drink, or smoke when using this product.[2]

e In Case of a Spill:
o Evacuate personnel to a safe area.[5]
o Wear appropriate respiratory protection to avoid inhaling dust.[5]
o Prevent further leakage or spillage if it is safe to do so.[2]

o Pick up and arrange for disposal without creating dust. Use methods like sweeping and
shoveling.[2]

o Collect the spillage and place it in a suitable, closed container for disposal.[1][2]

o Prevent the product from entering drains.[2]
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Disposal Plan

Proper disposal of 4'-Bromomethyl-2-cyanobiphenyl and its containers is critical to prevent
environmental contamination.

Waste Collection

Unused Chemical Contaminated Materials (PPE, etc.)

Containerization

Label as Hazardous Waste

'

Keep in Suitable, Closed Containers

Final Disposal

Transfer to a Licensed Disposal Company

'

Chemical Incineration with Scrubber

Click to download full resolution via product page

Caption: Disposal workflow for 4'-Bromomethyl-2-cyanobiphenyl.

Step-by-Step Disposal Protocol

o Waste Segregation:

o Collect surplus and non-recyclable solutions in a designated, labeled container.[2]
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o Treat contaminated packaging and disposable PPE as hazardous waste.[2]

o Disposal Procedure:

o Dispose of contents and containers at an approved waste disposal plant.[1][6]

o One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Do not allow the product to be released into the environment.[1][3] All waste must be

disposed of in accordance with local, state, and federal regulations.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[2][3][6]

Skin Contact

Immediately take off contaminated clothing.
Wash the affected area with soap and plenty of
water.[1][3] If skin irritation or a rash occurs, get

medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for at least 15
minutes.[2][3] Remove contact lenses if present
and easy to do. Continue rinsing and get

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[2][3] Never give anything by mouth to an
unconscious person.[2][3] Call a physician or

Poison Control Center immediately.[3]
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Always show the Safety Data Sheet to the medical professional attending to the exposed
individual.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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